ethyl 2-[2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-yl]acetate

• IUPAC Name: ethyl 2-[2-(2-chloropyridin-3-yl)-5,6-dimethylbenzimidazol-1-yl]acetate
• InChI: InChI=1S/C18H18ClN3O2/c1-4-24-16(23)10-22-15-9-12(3)11(2)8-14(15)21-18(22)13-6-5-7-20-17(13)19/h5-9H,4,10H2,1-3H3
• InChI Key: KQJBMLXUXDKGQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C(=C2)C)C)N=C1C3=C(N=CC=C3)Cl
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol

Description

Ethyl 2-[2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-yl]acetate (also known as ECPB) is a synthetic compound that has been widely used in scientific research applications due to its unique properties and diverse applications. ECPB is a derivative of benzimidazole, a heterocyclic aromatic compound with a five-membered ring structure. It is widely used in the synthesis of organic compounds and as a reagent in organic chemistry. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

Greener Synthesis Approaches

A study by Sweeney et al. (2017) highlights an environmentally friendly and cost-effective method using hydrogen peroxide in ethyl acetate to prepare high-yield pyrrolo[1,2-a]benzimidazoles. This approach eliminates the need for organic-aqueous extraction and chromatography, showcasing a greener synthesis path for benzimidazole derivatives, which could include compounds similar to ethyl 2-[2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-yl]acetate (Sweeney, M., Gurry, M., Keane, L.-A. J., & Aldabbagh, F., 2017).

High-Performance Materials

Lee et al. (2010) investigated the effect of additives in mixed solvents on the performance of dye-sensitized TiO2 solar cells (DSSCs), which could be relevant for the application of this compound in material science, particularly in the development of high-temperature stable electrolyte systems for DSSCs (Lee, H.-S. et al., 2010).

Pharmaceutical Research

In the realm of pharmaceutical research, the synthesis and evaluation of benzimidazole derivatives for their potential therapeutic applications have been a focus. For instance, Schmitt et al. (1997) reported on the synthesis of various ethyl 2-(2'-aryl-6'-(chloro, methoxy and unsubstituted)imidazo[1,2-a]pyridin-3'-yl)acetates and their affinity for central and mitochondrial benzodiazepine receptors, indicating potential applications in drug development (Schmitt, M. et al., 1997).

Antimicrobial and Antioxidant Activities

Bhoi et al. (2016) focused on the synthesis of novel ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, showcasing their antimicrobial and antioxidant activities. Such studies underscore the potential of benzimidazole derivatives, including this compound, in developing new antimicrobial agents (Bhoi, M. N. et al., 2016).